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Compound of Interest

3-(4-methoxyphenyl)-5-methyl-1H-
Compound Name:
pyrazole

Cat. No. B1303719

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pyrazoles, five-membered heterocyclic compounds with two adjacent nitrogen
atoms, are a cornerstone in the development of modern agrochemicals.[1][2] Their versatile
chemical structure allows for extensive modifications, leading to a wide range of derivatives
with potent biological activities.[1][3] In the agrochemical industry, pyrazole-based compounds
have been successfully commercialized as fungicides, herbicides, and insecticides, playing a
crucial role in crop protection.[1][4][5] This document provides an overview of the applications
of pyrazole derivatives in agrochemical research, complete with quantitative data and detailed
experimental protocols.

Application of Pyrazole Derivatives as Fungicides

A significant class of pyrazole-based fungicides are the Succinate Dehydrogenase Inhibitors
(SDHIs).[1] These compounds are vital for controlling a broad spectrum of plant diseases in
crops like cereals, fruits, and vegetables.[1] The pyrazole-carboxamide group is a key
pharmacophore for this class of fungicides.[1][6]

Mode of Action: Succinate Dehydrogenase Inhibition
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SDHI fungicides disrupt the fungal mitochondrial respiratory chain by targeting Complex II
(succinate dehydrogenase).[1] This inhibition blocks the tricarboxylic acid (TCA) cycle and
electron transport, which halts ATP production and leads to fungal cell death.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pyrazole Derivatives in Agrochemical Research]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1303719#application-of-pyrazole-
derivatives-in-agrochemical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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